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Compound of Interest

Compound Name: Trimethoxy(propyl)silane

Cat. No.: B093003 Get Quote

An In-depth Technical Guide to Trimethoxy(propyl)silane: Chemical Structure, Properties,

and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethoxy(propyl)silane, also known as n-propyltrimethoxysilane, is an organosilicon

compound with the chemical formula C6H16O3Si.[1][2] It is a versatile molecule widely utilized

in various industrial and scientific applications due to its unique chemical structure.[2] This

technical guide provides a comprehensive overview of the chemical structure, properties, and

common applications of trimethoxy(propyl)silane, with a focus on its role as a surface

modifier and coupling agent. The information presented herein is intended to support

researchers, scientists, and professionals in the fields of materials science, chemistry, and drug

development.
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Identifier Value

IUPAC Name trimethoxy(propyl)silane[3]

CAS Number 1067-25-0[1][4][5]

Molecular Formula C6H16O3Si[1][3][6]

Molecular Weight 164.27 g/mol [1][4][7]

Synonyms
n-Propyltrimethoxysilane,

Propyltrimethoxysilane[1][5][8]

Linear Formula CH3CH2CH2Si(OCH3)3[4][7]

SMILES CCC--INVALID-LINK--(OC)OC[3][9]

InChI Key HQYALQRYBUJWDH-UHFFFAOYSA-N[1][3][9]

Chemical Structure
The structure of trimethoxy(propyl)silane consists of a central silicon atom bonded to a propyl

group and three methoxy groups. This bifunctional nature, with a stable organic propyl group

and hydrolyzable methoxy groups, is key to its utility.[2]

Chemical structure of trimethoxy(propyl)silane.

Physical and Chemical Properties
Trimethoxy(propyl)silane is a colorless, clear liquid with a low viscosity.[1] It is sensitive to

moisture and will react with water.[1][8]

Tabulated Physical Properties
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Property Value

Appearance Colorless to almost colorless clear liquid[1][5]

Boiling Point 142 °C (lit.)[1]

Density 0.932 g/mL at 25 °C (lit.)[1]

Refractive Index (n20/D) 1.391 (lit.)[1]

Vapor Pressure 0.15 psi at 20 °C[1][9]

Flash Point 97 °F (36 °C)[1]

Solubility
Soluble in most organic solvents; reacts with

water[2][8]

Reactivity and Stability
The key chemical property of trimethoxy(propyl)silane is the reactivity of its methoxy groups,

which can undergo hydrolysis in the presence of water to form silanol (Si-OH) groups. These

silanol groups are highly reactive and can condense with each other or with hydroxyl groups on

the surface of inorganic substrates to form stable siloxane (Si-O-Si) or Si-O-Substrate bonds.[2]

The compound is stable under anhydrous conditions but is moisture-sensitive.[1] It is

incompatible with strong oxidizing agents, acids, bases, and alcohols.[1]

Experimental Protocols
Synthesis of Trimethoxy(propyl)silane (General
Procedure)
While specific industrial synthesis protocols are proprietary, a general method involves the

hydrosilylation of propylene with trimethoxysilane in the presence of a catalyst.

Materials:

Trimethoxysilane

Propylene
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Hydrosilylation catalyst (e.g., a platinum-based catalyst)

Anhydrous solvent (e.g., toluene)

Procedure:

A reaction vessel is charged with trimethoxysilane and the anhydrous solvent under an inert

atmosphere (e.g., nitrogen or argon).

The catalyst is added to the reaction mixture.

Propylene gas is then bubbled through the solution at a controlled rate and temperature.

The reaction is monitored for completion using an appropriate analytical technique, such as

gas chromatography (GC).

Upon completion, the catalyst is removed by filtration.

The solvent and any unreacted starting materials are removed by distillation.

The final product, trimethoxy(propyl)silane, is purified by fractional distillation under

reduced pressure.

Surface Modification of Glass Substrates
This protocol describes a general procedure for modifying the surface of glass slides to impart

hydrophobicity.

Materials:

Glass slides

Detergent solution

Deionized water

Ethanol

Trimethoxy(propyl)silane
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Anhydrous toluene

Acetic acid (for pH adjustment)

Procedure:

Cleaning: The glass slides are first thoroughly cleaned to expose surface hydroxyl groups.

This can be achieved by sonicating the slides in a detergent solution, followed by extensive

rinsing with deionized water and then ethanol. The cleaned slides are then dried in an oven

at 110 °C.

Silanization Solution Preparation: A 2% (v/v) solution of trimethoxy(propyl)silane in

anhydrous toluene is prepared. A small amount of acetic acid can be added to catalyze the

hydrolysis reaction.

Surface Treatment: The dried glass slides are immersed in the silanization solution for a

specified period, typically ranging from a few minutes to several hours, at room temperature.

Rinsing: After immersion, the slides are rinsed with fresh toluene to remove any excess,

unreacted silane.

Curing: The coated slides are then cured in an oven at 110-120 °C for 30-60 minutes. This

step promotes the formation of covalent bonds between the silanol groups and the glass

surface.

Final Rinse: The cured slides are rinsed with ethanol and dried.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a suitable technique for the analysis of trimethoxy(propyl)silane.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer.
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Capillary column suitable for the analysis of organosilicon compounds (e.g., a low- to mid-

polarity column).

General Parameters:

Injector Temperature: 250 °C

Carrier Gas: Helium

Oven Temperature Program: An initial temperature of 50 °C, held for 2 minutes, followed by a

ramp of 10 °C/min to 250 °C, and held for 5 minutes.

Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 40-

400.

Sample Preparation:

Samples are typically diluted in a dry, aprotic solvent such as hexane or toluene before

injection.

Signaling Pathways and Experimental Workflows
Hydrolysis and Condensation Pathway
The utility of trimethoxy(propyl)silane as a coupling agent and for surface modification stems

from its hydrolysis and subsequent condensation reactions.
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Hydrolysis

Condensation
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Hydrolysis and condensation of trimethoxy(propyl)silane.

Experimental Workflow for Surface Modification
The following diagram illustrates a typical workflow for the surface modification of a substrate

using trimethoxy(propyl)silane.

Substrate Cleaning Drying

Substrate Immersion

Silanization Solution Preparation

Rinsing Curing Final Rinse & Dry Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b093003?utm_src=pdf-body-img
https://www.benchchem.com/product/b093003?utm_src=pdf-body
https://www.benchchem.com/product/b093003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Workflow for substrate surface modification.

Applications
Trimethoxy(propyl)silane is utilized in a variety of applications, primarily leveraging its ability

to couple organic and inorganic materials.

Coupling Agent: It is used to improve the adhesion between inorganic fillers (e.g., silica,

glass fibers) and organic polymer matrices in composites.[6] This enhances the mechanical

properties and durability of the composite material.

Surface Modification: It can be used to render surfaces such as glass, ceramics, and metals

hydrophobic.[1][2] This is useful for creating water-repellent coatings, anti-fouling surfaces,

and for controlling the surface energy of materials.[2]

Sol-Gel Processes: Trimethoxy(propyl)silane is an important precursor in sol-gel synthesis,

where it can be used to incorporate organic functionality into an inorganic silica network.[1]

Adhesion Promoter: In coatings, adhesives, and sealants, it can be used as a primer or

additive to improve adhesion to various substrates.[2]

Crosslinking Agent: It can act as a crosslinker in certain polymer systems, particularly in

moisture-cured formulations.[2]

Safety and Handling
Trimethoxy(propyl)silane is a flammable liquid and vapor.[1][4] It can cause skin and eye

irritation.[10][11] It is important to handle this chemical in a well-ventilated area and to wear

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat.[4][11] Due to its reactivity with water, it should be stored in a tightly sealed container in a

cool, dry place away from moisture.[1][5] In case of fire, use foam, carbon dioxide, or dry

chemical extinguishers.[10]

Conclusion
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Trimethoxy(propyl)silane is a valuable and versatile chemical with a wide range of

applications in materials science and chemistry. Its unique bifunctional structure allows for the

effective coupling of organic and inorganic materials, the modification of surface properties, and

the synthesis of hybrid materials. A thorough understanding of its chemical properties,

reactivity, and handling requirements is essential for its safe and effective use in research and

industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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